{4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl}boronic acid

• IUPAC Name: [4-[phenyl(pyrrolidin-1-yl)methyl]phenyl]boronic acid
• InChI: InChI=1S/C17H20BNO2/c20-18(21)16-10-8-15(9-11-16)17(19-12-4-5-13-19)14-6-2-1-3-7-14/h1-3,6-11,17,20-21H,4-5,12-13H2
• InChI Key: LQUWHFOJIGKLIX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C(C2=CC=CC=C2)N3CCCC3)(O)O
• Molecular Formula: C17H20BNO2
• Molecular Weight: 281.2 g/mol

Description

“{4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl}boronic acid” is a chemical compound with the CAS Number: 2377587-59-0. Its molecular weight is 281.16.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a biologically important alkylaminophenol compound was synthesized by the Petasis reaction.

Molecular Structure Analysis

The structural analysis of the molecule can be performed by FTIR, 1H, 13C NMR, and UV-Vis spectrometry and supported by computational spectral studies. The structural properties and quantum chemical calculations are carried out using the density functional theory (DFT) at the B3LYP and B3PW91 level with a 6-311++G (d, p) basis set.

Physical And Chemical Properties Analysis

The compound “{4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl}boronic acid” has a molecular weight of 281.16. It is stored in refrigerated conditions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Its unique structure, combining a phenylboronic acid moiety with a pyrrolidine ring, offers opportunities for targeted drug design.

Materials Science and Optoelectronics

• . These properties make it relevant for designing optical devices, sensors, and photonic materials.

These applications highlight the versatility and potential impact of 4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl boronic acid in scientific research.

Mechanism of Action

Target of Action

Boronic acids, in general, are known to be involved in suzuki–miyaura cross-coupling reactions .

Mode of Action

The mode of action of {4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl}boronic acid is likely related to its role in Suzuki–Miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, transferring an organic group to a palladium complex .

Biochemical Pathways

It’s known that boronic acids play a crucial role in suzuki–miyaura cross-coupling reactions, which are widely used in organic synthesis .

Pharmacokinetics

Boronic acids are generally known for their stability and environmental benignity .

Result of Action

As a boronic acid, it’s likely to be involved in the formation of carbon-carbon bonds via suzuki–miyaura cross-coupling reactions .

Action Environment

The action of {4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl}boronic acid can be influenced by environmental factors. For instance, it’s recommended to store boronic acids in a refrigerated, inert atmosphere . This suggests that temperature and exposure to reactive gases could potentially affect the stability and efficacy of the compound.